1-[1-[6-(4-Fluorophenyl)pyridazin-3-yl]azetidin-3-yl]-1-methyl-3-(oxan-4-yl)urea

• IUPAC Name: 1-[1-[6-(4-fluorophenyl)pyridazin-3-yl]azetidin-3-yl]-1-methyl-3-(oxan-4-yl)urea
• InChI: InChI=1S/C20H24FN5O2/c1-25(20(27)22-16-8-10-28-11-9-16)17-12-26(13-17)19-7-6-18(23-24-19)14-2-4-15(21)5-3-14/h2-7,16-17H,8-13H2,1H3,(H,22,27)
• InChI Key: IVZGVASFTBXYPB-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NN=C(C=C2)C3=CC=C(C=C3)F)C(=O)NC4CCOCC4
• Molecular Formula: C20H24FN5O2
• Molecular Weight: 385.4 g/mol

Description

1-[1-[6-(4-Fluorophenyl)pyridazin-3-yl]azetidin-3-yl]-1-methyl-3-(oxan-4-yl)urea is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine. This compound is known for its unique structure and properties, which make it a promising candidate for the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of 1-[1-[6-(4-Fluorophenyl)pyridazin-3-yl]azetidin-3-yl]-1-methyl-3-(oxan-4-yl)urea is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body, which are involved in various cellular processes. This compound has also been shown to modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects:
1-[1-[6-(4-Fluorophenyl)pyridazin-3-yl]azetidin-3-yl]-1-methyl-3-(oxan-4-yl)urea has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of cancer cells, and modulate the immune system. This compound has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

1-[1-[6-(4-Fluorophenyl)pyridazin-3-yl]azetidin-3-yl]-1-methyl-3-(oxan-4-yl)urea has several advantages for lab experiments. It is relatively easy to synthesize and has a well-defined structure, which makes it easy to study. However, this compound also has some limitations. It is relatively unstable and may degrade over time, which can complicate experiments. Additionally, this compound may have toxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-[1-[6-(4-Fluorophenyl)pyridazin-3-yl]azetidin-3-yl]-1-methyl-3-(oxan-4-yl)urea. One area of research is the development of new drugs and therapies based on this compound. Researchers are also studying the mechanism of action of this compound to better understand how it works in the body. Additionally, there is ongoing research into the potential use of this compound in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, researchers are exploring the potential use of this compound in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 1-[1-[6-(4-Fluorophenyl)pyridazin-3-yl]azetidin-3-yl]-1-methyl-3-(oxan-4-yl)urea involves several steps. The starting materials are 4-fluorophenylhydrazine and 3-bromo-6-chloropyridazine, which are reacted together to form 1-(6-chloropyridazin-3-yl)hydrazine. This intermediate is then reacted with 3-azetidinone and 4-(tetrahydro-2H-pyran-4-yl)butan-2-one to form the final product.

Scientific Research Applications

1-[1-[6-(4-Fluorophenyl)pyridazin-3-yl]azetidin-3-yl]-1-methyl-3-(oxan-4-yl)urea has been extensively studied for its potential applications in medicine. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.